Cas no 62717-97-9 (2H-Thiopyran, tetrahydro-2,2,4-trimethyl-)
62717-97-9 structure
Product Name:2H-Thiopyran, tetrahydro-2,2,4-trimethyl-
CAS No:62717-97-9
MF:C8H16S
MW:144.277641296387
CID:434254
PubChem ID:21720163
Update Time:2025-04-19
2H-Thiopyran, tetrahydro-2,2,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran, tetrahydro-2,2,4-trimethyl-
- 2,2,4-trimethylthiane
- 62717-97-9
- DTXSID80617332
-
- Inchi: 1S/C8H16S/c1-7-4-5-9-8(2,3)6-7/h7H,4-6H2,1-3H3
- InChI Key: LQQVJZCBIAVRPQ-UHFFFAOYSA-N
- SMILES: S1CCC(C)CC1(C)C
Computed Properties
- Exact Mass: 144.09738
- Monoisotopic Mass: 144.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
2H-Thiopyran, tetrahydro-2,2,4-trimethyl- Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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